Cas no 1804682-78-7 (3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine)
3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine
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- Inchi: 1S/C8H7F5N2O/c1-16-4-2-3(7(9)10)5(14)6(15-4)8(11,12)13/h2,7H,14H2,1H3
- InChI Key: RTFONSBLMLVPCU-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N=C(C(F)(F)F)C=1N)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- XLogP3: 2
- Topological Polar Surface Area: 48.1
3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029067855-1g |
3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine |
1804682-78-7 | 97% | 1g |
$1,475.10 | 2022-04-01 |
3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine
Comprehensive Overview of 3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804682-78-7)
3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804682-78-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing effects and enhanced stability, which are critical for designing high-performance materials and bioactive compounds.
The structural uniqueness of 3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine lies in its multi-fluorinated framework, which contributes to its lipophilicity and metabolic resistance. These attributes are particularly sought after in the development of next-generation pharmaceuticals, where fluorine incorporation often improves drug efficacy and bioavailability. Recent studies highlight its role in kinase inhibitor design, a hot topic in cancer therapy research, as well as its applications in crop protection agents, aligning with the growing demand for sustainable agriculture solutions.
In the context of green chemistry and environmental sustainability, CAS No. 1804682-78-7 has been investigated for its potential to reduce ecological footprints in chemical processes. Its selective reactivity enables fewer byproducts, addressing the industry's shift toward atom-efficient synthesis. Furthermore, the compound's thermal stability makes it a candidate for high-temperature applications, such as electronic materials or polymeric additives, resonating with the surge in interest for advanced functional materials.
From a synthetic chemistry perspective, the preparation of 3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine involves sophisticated fluorination techniques and protective group strategies, topics frequently searched by organic chemists. Optimizing its yield and purity remains a focus, with recent literature emphasizing catalytic methods and flow chemistry approaches to enhance scalability. This aligns with the broader trend of process intensification in chemical manufacturing, a key concern for cost-effective production.
The compound's nomenclature, including its IUPAC name and CAS registry number, is often queried in chemical databases and patent searches, reflecting its commercial relevance. Its spectroscopic data (e.g., NMR, HPLC) and crystallographic properties are well-documented, supporting its identification and quality control. As AI-driven drug discovery gains momentum, such precise chemical descriptors are invaluable for machine learning models predicting molecular behavior.
In summary, 3-Amino-4-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804682-78-7) represents a nexus of innovation across multiple disciplines. Its applications span from life sciences to industrial chemistry, driven by the evolving needs for precision medicine, eco-friendly agrochemicals, and smart materials. As research continues to unlock its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.
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